Cas no 3156-53-4 (Pyridine,3-(2-nitro-1-propen-1-yl)-)

• Product Name: Pyridine,3-(2-nitro-1-propen-1-yl)-
• CAS No: 3156-53-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 306913
• PubChem ID: 201057
• Update Time: 2025-04-19

Pyridine,3-(2-nitro-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(2-nitro-1-propen-1-yl)-
• 3-[(Z)-2-nitroprop-1-enyl]pyridine
• DTXSID301300115
• 3156-53-4
• 3-(2-Nitro-1-propen-1-yl)pyridine
• AKOS017433736

• Inchi： 1S/C8H8N2O2/c1-7(10(11)12)5-8-3-2-4-9-6-8/h2-6H,1H3
• InChI Key： RUSUNWVZTBJUHM-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)=CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03